N-isopropyl-3',5'-dimethoxybiphenyl-2-carboxamide

• IUPAC Name: 2-(3,5-dimethoxyphenyl)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C18H21NO3/c1-12(2)19-18(20)17-8-6-5-7-16(17)13-9-14(21-3)11-15(10-13)22-4/h5-12H,1-4H3,(H,19,20)
• InChI Key: IYUGXFOHGQRGKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-isopropyl-3',5'-dimethoxybiphenyl-2-carboxamide, also known as SCH-23390, is a selective dopamine D1 receptor antagonist. It is a widely used research chemical in the field of neuroscience, pharmacology, and biochemistry.

Scientific Research Applications

1. Controlled Polymerization Processes

N-isopropylacrylamide (NIPAM) has been explored for its use in controlled polymerization processes. Specifically, the RAFT polymerization of NIPAM allows for precise control over the polymerization, facilitating the development of polymers with specific properties for drug delivery and other applications (Convertine et al., 2004).

2. Bioengineering and Cell Detachment

Poly(N-isopropyl acrylamide) (pNIPAM) is widely used in bioengineering for the nondestructive release of biological cells and proteins. Its applications include studies of the extracellular matrix, cell sheet engineering, tissue transplantation, formation of tumor-like spheroids, and studies of bioadhesion and bioadsorption (Cooperstein & Canavan, 2010).

3. Tissue Engineering Scaffolds

Poly(N-isopropyl acrylamide)-based scaffolds with controllable porosity and degradability are developed for tissue engineering applications. These scaffolds have thermoresponsive properties and are biocompatible, making them suitable for cell culture and tissue engineering (Galperin et al., 2010).

4. Antimicrobial Agent Synthesis

N-(disubstituted-phenyl)-3-hydroxynaphthalene-2-carboxamide derivatives, which include compounds structurally similar to N-isopropyl-3',5'-dimethoxybiphenyl-2-carboxamide, have been synthesized and characterized as potential antimicrobial agents. These compounds have shown promising activity against various microbial strains (Bąk et al., 2020).

5. Amorphous Polyamides Synthesis

Research into the synthesis of amorphous polyamides from renewable monomers showcases the potential for creating materials with a broad range of thermal properties, applicable in coatings, composites, or soft-touch surfaces (van Velthoven et al., 2015).

6. Catalytic Applications

Cobalt-catalyzed coupling reactions involving N-isopropylcarboxamide demonstrate the utility of these compounds in synthetic organic chemistry, particularly in the formation of ortho-alkylated products (Chen et al., 2011).

7. Crystal Engineering and Pharmaceutical Cocrystals

The carboxamide-pyridine N-oxide heterosynthon, involving structures related to N-isopropyl-3',5'-dimethoxybiphenyl-2-carboxamide, has been employed in crystal engineering and the synthesis of pharmaceutical cocrystals (Reddy et al., 2006).